Cas no 20770-09-6 (Stannic selenide)

Stannic selenide Chemical and Physical Properties
Names and Identifiers
-
- snse2
- Stannic selenide
- 956631FA6P
- Tin diselenide
- Tin(4+) selenide
- Stannic selenide [MI]
- Tin selenide (SnSe2)
- Tin diselenide (SnSe2)
- Q27271748
- Tin(IV) selenide
- bis(selanylidene)tin
- UNII-956631FA6P
- 20770-09-6
-
- Inchi: 1S/2Se.Sn
- InChI Key: KBPGBEFNGHFRQN-UHFFFAOYSA-N
- SMILES: [Sn](=[Se])=[Se]
Computed Properties
- Exact Mass: 279.73525g/mol
- Monoisotopic Mass: 279.73525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 18.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Reddish brown crystals
- Density: 5.133 (Little); d 4.85 [Schneider, Pogg. Ann. 127, 624 (1866)]
- Melting Point: 650°
- Solubility: Insoluble in water, slightly soluble in ethanol \ concentrated acid
Stannic selenide Security Information
- Hazardous Material transportation number:3288
- HazardClass:6.1(b)
- PackingGroup:III
Stannic selenide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T888946-5g |
Tin(IV) selenide |
20770-09-6 | 99.99% | 5g |
1,624.00 | 2021-05-17 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T913779-5g |
Tin(IV) selenide |
20770-09-6 | 99.999% | 5g |
2,047.50 | 2021-05-17 | |
1PlusChem | 1P00BWN6-25g |
SnSe2 |
20770-09-6 | 99.999% | 25g |
$1025.00 | 2023-12-19 | |
A2B Chem LLC | AF54722-250mg |
SnSe2 |
20770-09-6 | 99.99% | 250mg |
$162.00 | 2024-04-20 | |
1PlusChem | 1P00BWN6-250mg |
SnSe2 |
20770-09-6 | 99.99% | 250mg |
$41.00 | 2023-12-19 | |
1PlusChem | 1P00BWN6-1g |
SnSe2 |
20770-09-6 | 99.99% | 1g |
$82.00 | 2023-12-19 | |
A2B Chem LLC | AF54722-1g |
SnSe2 |
20770-09-6 | 99.99% | 1g |
$409.00 | 2024-04-20 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X85465-1g |
Tin(IV) selenide |
20770-09-6 | 99.99% | 1g |
¥368.0 | 2023-09-05 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T302753-5g |
Stannic selenide |
20770-09-6 | 99.99% | 5g |
¥1430.90 | 2023-08-31 | |
A2B Chem LLC | AF54722-5g |
SnSe2 |
20770-09-6 | 99.99% | 5g |
$1218.00 | 2024-04-20 |
Stannic selenide Related Literature
-
Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
-
Nadia Sebbar,Henning Bockhorn,Joseph W. Bozzelli Phys. Chem. Chem. Phys., 2002,4, 3691-3703
-
Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
-
Yue Jin,Liang Song,Dali Wang,Feng Qiu,Deyue Yan,Bangshang Zhu Soft Matter, 2012,8, 10017-10025
Additional information on Stannic selenide
Exploring the Properties and Applications of Stannic Selenide (CAS No. 20770-09-6)
Stannic selenide, also known as tin(IV) selenide, is a fascinating inorganic compound with the chemical formula SnSe2. This semiconductor material has garnered significant attention in recent years due to its unique thermoelectric properties and potential applications in renewable energy technologies. With the growing global focus on sustainable energy solutions, researchers are increasingly studying Stannic selenide nanoparticles and thin films for their exceptional performance in energy conversion devices.
The compound crystallizes in a layered hexagonal crystal structure, similar to other transition metal dichalcogenides. This structural characteristic contributes to its anisotropic properties, making tin selenide particularly interesting for optoelectronic applications. Recent studies have shown that SnSe2 exhibits promising characteristics for use in solar cells, with researchers exploring its potential as an alternative to conventional silicon-based photovoltaic materials.
One of the most remarkable features of Stannic selenide is its outstanding thermoelectric performance. In the quest for more efficient waste heat recovery systems, scientists have discovered that properly engineered Stannic selenide compounds can achieve record-high thermoelectric figures of merit. This makes them prime candidates for applications in power generation from industrial waste heat and other thermal energy sources.
The synthesis of Stannic selenide can be achieved through various methods, including chemical vapor deposition (CVD) and solution-based approaches. Recent advancements in nanomaterial synthesis have enabled the production of high-quality SnSe2 nanostructures with controlled morphology and composition. These developments have opened new possibilities for tailoring the material's properties for specific applications in electronic devices and energy storage systems.
In the field of two-dimensional materials, Stannic selenide has emerged as an important member of the growing family of van der Waals materials. Its atomically thin layers exhibit unique electronic properties that differ significantly from the bulk material. Researchers are particularly interested in the potential of few-layer SnSe2 for applications in flexible electronics and next-generation transistors.
The optical properties of Stannic selenide have also attracted considerable research interest. With a tunable band gap energy that varies with thickness, SnSe2 shows promise for applications in photodetectors and light-emitting devices. The material's strong light-matter interaction in the visible to near-infrared range makes it particularly suitable for optoelectronic sensors and other photonic applications.
From an environmental perspective, the study of Stannic selenide-based materials aligns well with current trends in green technology development. As industries seek more sustainable alternatives to traditional materials, the non-toxic nature and earth-abundant constituents of tin selenide compounds make them attractive candidates for various applications. This is particularly relevant in the context of growing concerns about the environmental impact of electronic waste.
Recent breakthroughs in Stannic selenide research have demonstrated its potential for quantum computing applications. The material's unique electronic structure and spin properties have sparked interest in its possible use as a platform for quantum bits (qubits). While still in early stages, this research direction could position SnSe2 at the forefront of next-generation computing technologies.
The commercial potential of Stannic selenide continues to grow as manufacturing processes become more refined. Companies specializing in advanced materials are increasingly offering high-purity Stannic selenide powder and thin film deposition services to meet the rising demand from research institutions and technology developers. The global market for semiconductor-grade Stannic selenide is expected to expand significantly in the coming years.
Looking ahead, the future of Stannic selenide technology appears bright. With ongoing research into its fundamental properties and potential applications, this versatile material may play a crucial role in addressing some of the most pressing technological challenges of our time, particularly in the areas of energy efficiency and sustainable electronics. As synthesis methods improve and our understanding of this material deepens, we can expect to see SnSe2 finding its way into an increasing number of practical applications across multiple industries.
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